Methyl 5-(bromomethyl)-1-methylpyrazole-4-carboxylate
Overview
Description
“Methyl 5-(bromomethyl)-1-methylpyrazole-4-carboxylate” is a complex organic compound. It likely contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound . The “methyl” and “carboxylate” groups suggest that it may have properties similar to esters .
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar compounds often involve reactions such as bromination, esterification, and substitution .Scientific Research Applications
Chemical Synthesis and Modifications Methyl 5-(bromomethyl)-1-methylpyrazole-4-carboxylate serves as an intermediate in the synthesis of various chemical compounds. It's involved in the regioselective halo- and carbodesilylation processes, where its bromomethyl group acts as a reactive site for further chemical transformations. Such modifications are crucial for creating specific molecular structures that are foundational in the development of pharmaceuticals and materials with unique properties. For instance, the reaction of methyl 5-(bromomethyl)-1-methylpyrazole-4-carboxylate with different reagents can lead to the formation of dibromo-1-methylpyrazoles, demonstrating its versatility in synthetic organic chemistry (Effenberger & Krebs, 1984).
Mechanism of Action
Target of Action
Bromomethyl groups are often used in organic synthesis for their reactivity .
Mode of Action
Methyl 5-(bromomethyl)-1-methylpyrazole-4-carboxylate likely interacts with its targets through a process known as transmetalation, a key step in many cross-coupling reactions . In this process, the bromomethyl group could be replaced by a nucleophile, a molecule that donates an electron pair to form a chemical bond .
Biochemical Pathways
Compounds with bromomethyl groups are often involved in carbon-carbon bond-forming reactions, such as the suzuki-miyaura cross-coupling .
Pharmacokinetics
The solubility of similar compounds can be influenced by the organic group attached to the molecule .
Result of Action
Bromomethyl compounds are often used in the synthesis of biologically active compounds .
Action Environment
Environmental factors can influence the action, efficacy, and stability of Methyl 5-(bromomethyl)-1-methylpyrazole-4-carboxylate. For instance, the solvent used can affect the mechanism of the reaction .
properties
IUPAC Name |
methyl 5-(bromomethyl)-1-methylpyrazole-4-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9BrN2O2/c1-10-6(3-8)5(4-9-10)7(11)12-2/h4H,3H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HAUMJEGLTMHBBW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=C(C=N1)C(=O)OC)CBr |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9BrN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.06 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 5-(bromomethyl)-1-methylpyrazole-4-carboxylate | |
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